molecular formula C10H13N3 B13229115 2-{4-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine

2-{4-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine

Cat. No.: B13229115
M. Wt: 175.23 g/mol
InChI Key: LIYPNUSFXKJKDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{4-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine is a heterocyclic organic compound featuring a pyrrolo[2,3-b]pyridine core substituted with a methyl group at position 4 and an ethylamine side chain at position 3. Its molecular formula is C₁₀H₁₃N₃, with a molecular weight of 175.24 g/mol (calculated). The pyrrolo[2,3-b]pyridine scaffold is a bicyclic structure comprising fused pyridine and pyrrole rings, which is pharmacologically relevant due to its resemblance to purine bases and its utility in kinase inhibitors or neurotransmitter analogs .

Properties

Molecular Formula

C10H13N3

Molecular Weight

175.23 g/mol

IUPAC Name

2-(4-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine

InChI

InChI=1S/C10H13N3/c1-7-3-5-12-10-9(7)8(2-4-11)6-13-10/h3,5-6H,2,4,11H2,1H3,(H,12,13)

InChI Key

LIYPNUSFXKJKDX-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=CNC2=NC=C1)CCN

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine typically involves the reaction of 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine with a substituted aldehyde at 50°C . The reaction conditions are optimized to ensure high yield and purity of the final product.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthesis likely involves similar steps as the laboratory methods, scaled up for industrial use. This includes the use of large-scale reactors and optimized reaction conditions to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-{4-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

    Reduction: Reduction reactions can be performed to modify the functional groups attached to the pyrrole and pyridine rings.

    Substitution: The compound can undergo substitution reactions, particularly at the nitrogen atoms in the pyrrole and pyridine rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product but typically involve controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized pyrrole derivatives, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

2-{4-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-{4-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine involves its interaction with fibroblast growth factor receptors. The compound binds to the receptor’s tyrosine kinase domain, inhibiting its activity and preventing downstream signaling pathways such as RAS-MEK-ERK, PLCγ, and PI3K-Akt . This inhibition can lead to reduced cell proliferation and migration, making it a potential candidate for cancer therapy.

Comparison with Similar Compounds

Substituent Position and Functional Group Variations

The biological and physicochemical properties of pyrrolo[2,3-b]pyridine derivatives are highly sensitive to substituent position and type. Below is a comparative analysis of key analogues:

Compound Name Substituent (Position) Molecular Formula Molecular Weight (g/mol) Key Properties/Applications
2-{4-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine (Target Compound) Methyl (4) C₁₀H₁₃N₃ 175.24 Hypothesized CNS activity; potential kinase modulation
2-{4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine Chloro (4) C₉H₁₀ClN₃ 195.65 Higher lipophilicity (Cl vs. CH₃); possible enhanced receptor binding
2-{5-Fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine hydrochloride Fluoro (5) C₉H₁₀ClFN₃ 214.46 (HCl salt) Improved metabolic stability (F substitution); used in PET tracer development
2-{1-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine hydrochloride Methyl (1) C₁₀H₁₄ClN₃ 211.45 (HCl salt) Altered steric effects due to N-methylation; potential solubility challenges
2-(5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethan-1-amine hydrochloride Chloro (5) C₉H₁₀Cl₂N₃ 232.11 (HCl salt) Reported synthesis yield: 72.7%; explored in kinase inhibitor libraries

Biological Activity

2-{4-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The molecular formula of 2-{4-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine is C10H12N2C_{10}H_{12}N_2, with a molecular weight of approximately 160.22 g/mol. Its structure features a pyrrolo[2,3-b]pyridine core, which is known for its diverse biological activities.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds related to the pyrrolo[2,3-b]pyridine scaffold. For instance, derivatives have shown significant antiproliferative effects against various cancer cell lines including HeLa and MV4-11 cells. The mechanism often involves the induction of apoptosis and cell cycle arrest.

Case Study:
A derivative of the pyrrolo[2,3-b]pyridine structure demonstrated the ability to arrest the cell cycle at the G0/G1 phase and induced apoptosis through downregulation of c-Myc and other proteins associated with cell proliferation and survival .

The biological activity of 2-{4-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine is believed to be mediated through its interaction with various molecular targets:

  • Inhibition of BET Proteins : Compounds in this class have been identified as inhibitors of bromodomain and extra-terminal (BET) proteins, which play a crucial role in transcriptional regulation associated with cancer .
  • Microtubule Dynamics : Some derivatives affect microtubule dynamics, leading to mitotic delay and subsequent cell death .

Table 1: Summary of Biological Activities

Activity TypeCell Line/ModelMechanism of ActionReference
AntiproliferativeHeLaInduces apoptosis; cell cycle arrest
BET InhibitionMV4-11 (xenograft)Inhibition of BET bromodomains
Microtubule DisruptionHeLaAffects spindle morphology

Pharmacokinetics

Research into the pharmacokinetic properties of related compounds indicates favorable absorption and distribution characteristics, which are critical for therapeutic efficacy. For example, some derivatives exhibit good oral bioavailability and metabolic stability .

Safety Profile

While exploring the biological activities, it is essential to consider the safety profile. Preliminary toxicity studies suggest that certain modifications can enhance safety while retaining efficacy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.